Cas no 1806690-24-3 (4-Iodo-5-methylthio-1H-benzimidazole)

• Product Name: 4-Iodo-5-methylthio-1H-benzimidazole
• CAS No: 1806690-24-3
• MF: C₈H₇IN₂S
• MW: 290.124052286148
• CID: 4825004
• Update Time: 2025-10-31

4-Iodo-5-methylthio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-methylthio-1H-benzimidazole

• Inchi： 1S/C8H7IN2S/c1-12-6-3-2-5-8(7(6)9)11-4-10-5/h2-4H,1H3,(H,10,11)
• InChI Key： GHNCRYFQJUBXTF-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC2=C1N=CN2)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.6
• Topological Polar Surface Area: 54

Additional information on 4-Iodo-5-methylthio-1H-benzimidazole

Comprehensive Overview of 4-Iodo-5-methylthio-1H-benzimidazole (CAS No. 1806690-24-3): Properties, Applications, and Research Insights

4-Iodo-5-methylthio-1H-benzimidazole (CAS No. 1806690-24-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The benzimidazole core, coupled with iodine and methylthio substituents, offers versatile reactivity, making it a valuable intermediate in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

Recent studies highlight the growing demand for iodo-substituted benzimidazole derivatives, driven by their applications in medicinal chemistry. The presence of the iodo group enhances the compound's utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira reactions, which are pivotal in constructing complex molecules. Meanwhile, the methylthio moiety contributes to lipophilicity, influencing bioavailability—a critical factor in drug design. This dual functionality positions 4-Iodo-5-methylthio-1H-benzimidazole as a promising candidate for developing novel therapeutics.

In agrochemical research, benzimidazole-based compounds are recognized for their antifungal and antibacterial properties. The structural adaptability of CAS No. 1806690-24-3 allows for derivatization to enhance efficacy against resistant strains, addressing global concerns about crop protection and food security. Innovations in green chemistry have also spurred interest in optimizing synthetic routes for this compound, minimizing environmental impact while maintaining high yields.

From a commercial perspective, suppliers of 4-Iodo-5-methylthio-1H-benzimidazole emphasize its high purity (>98%) and stability under standard storage conditions. Analytical techniques like HPLC and NMR ensure batch consistency, meeting stringent industry standards. FAQs often revolve around solubility (DMSO or ethanol), shelf life, and compatibility with common reagents—key considerations for laboratory use.

Emerging trends in AI-driven drug discovery further amplify the relevance of this compound. Computational models predict its binding affinity to target proteins, accelerating hit-to-lead optimization. Such advancements align with the broader shift toward precision medicine, where tailored molecular designs are paramount. As research continues, CAS No. 1806690-24-3 is poised to play a pivotal role in next-generation therapeutics and sustainable agrochemical solutions.